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Compound of Interest |

Compound Name: 2-Chloro-4-fluorotoluene
CAS No.: 452-73-3
Cat. No.: B151448
- 7

Executive Summary & Hazard Profile

2-Chloro-4-fluorotoluene (CFT) is a halogenated aromatic solvent.[1] Unlike standard organic
solvents (e.g., acetone, toluene), CFT contains both chlorine and fluorine substituents.
Crucially, this molecule must be segregated into "Halogenated Organic Waste" streams.

Failure to segregate CFT from non-halogenated waste results in the generation of corrosive
acid gases (Hydrogen Chloride and Hydrogen Fluoride) during standard incineration, which can
destroy incinerator scrubbers and violate environmental discharge permits.

Chemical Safety Data Table
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Parameter Specification Operational Implication

Unique identifier for waste

CAS Number 452-73-3 )
labeling.
_ Flammable. Store in grounded
Flash Point 50°C (122°F) )
flammables cabinet.
Low volatility compared to
Boiling Point 153-156°C ether, but vapors still
accumulate.
) Heavier than water. Sinks in
Density 1.197 g/mL )
aqueous spills.
o o Do not store near nitric acid or
Incompatibilities Strong Oxidizers
perchlorates.
) Federal hazardous waste
RCRA Code D001 (Ignitable)

designation.

The Mechanics of Disposal (Expertise & Causality)

Why strict segregation is non-negotiable:

Most institutional waste contractors blend "Non-Halogenated" waste for high-BTU fuel blending
in cement kilns or standard incinerators. These facilities are not equipped to handle high loads
of halogens.

e Combustion Chemistry: When CFT burns, it releases

and

» Equipment Damage: Hydrofluoric acid (

) specifically etches glass and corrodes metal refractory linings in incinerators lacking
specialized scrubbers.
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e The "1,000 ppm Rule": Many waste handlers reject "Non-Halogenated" drums if the halogen
content exceeds 1,000 ppm. A single bottle of CFT dumped into a 55-gallon drum of acetone
can condemn the entire drum, skyrocketing disposal costs.

Step-by-Step Disposal Protocol
Phase A: Waste Characterization & Segregation

Goal: Prevent cross-contamination of waste streams.

« |dentify the Stream: Confirm the waste contains CFT. Even if CFT is a minor component
(<5%), the entire mixture is now Halogenated Waste.

e Select Container:
o Preferred: HDPE (High-Density Polyethylene) or Amber Glass.
o Avoid: Metal cans if the waste has become acidic due to degradation.

» Verify Headspace: Leave at least 10% headspace in the bottle to allow for thermal
expansion.

Phase B: Labeling & Documentation

Goal: Ensure regulatory compliance (RCRA/EPA).
e Tagging: Attach a hazardous waste tag before adding the first drop of waste.

e Nomenclature: Write out the full chemical name: "2-Chloro-4-fluorotoluene." Do not use
abbreviations or structural formulas.

e Hazard Checkboxes: Check "Flammable" and "Toxic/lrritant.”

» Constituent Listing: If mixed with other solvents (e.g., Ethyl Acetate), list all constituents and
their approximate percentages.

Phase C: Storage & Handover
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» Secondary Containment: Place the waste container in a polyethylene tray capable of holding
110% of the volume of the largest container.

e Location: Store in a dedicated Satellite Accumulation Area (SAA) inside a flammables
cabinet.

o Timeline: Once the container is full, date it. You typically have 3 days (depending on local
regulations) to move it to the Central Accumulation Area.

Emergency Spill Response Logic

Scenario: A 500mL bottle of CFT shatters on the lab floor.

Evacuate & Isolate: Alert nearby personnel. Eliminate ignition sources (Bunsen burners, hot
plates) immediately due to the 50°C flash point.

PPE Upgrade: Standard lab coat/gloves are insufficient for direct cleanup.
o Gloves: Nitrile (splash protection only) or Viton/Butyl (for prolonged contact).

o Respiratory: If ventilation is poor, use a half-mask respirator with Organic Vapor (OV)
cartridges.

Containment:

o Do NOT use water.[1][2] Water spreads the immiscible, flammable liquid.

o Use inert absorbents (Vermiculite, dry sand, or commercial solvent pads).

Cleanup:
o Cover spill from outside in.
o Scoop absorbed material into a wide-mouth HDPE jar.

o Label this jar as "Debris contaminated with 2-Chloro-4-fluorotoluene.”

Decision Logic Visualization
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The following diagram illustrates the critical decision-making pathway for CFT disposal to
ensure compliance and safety.

Waste Generation:
2-Chloro-4-fluorotoluene

Is it Pure CFT?

Is it a Mixture?

Check Compatibility:
Are Oxidizers Present?

Yes (Risk of Explosion)

Neutralize/Quench
Oxidizers First

Segregate into
HALOGENATED Waste Stream

Select HDPE or Glass Container
(Secondary Containment)

Label: 'Flammable', ‘Toxic'
List: 2-Chloro-4-fluorotoluene

Store in Flammables Cabinet
(Satellite Accumulation Area)
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Click to download full resolution via product page

Figure 1: Decision matrix for the safe segregation and packaging of 2-Chloro-4-fluorotoluene
waste.[3] Note the critical checkpoint for oxidizer incompatibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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